3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid
Overview
Description
“3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid” is a chemical compound that can be used as monomers to synthesize MOF materials . It has a molecular weight of 189.17078 and a molecular formula of C9H7N3O2 .
Synthesis Analysis
A facile sonochemical protocol has been developed for the synthesis of Schiff bases derived from substituted and unsubstituted 3-amino- and 4-amino-1,2,4-triazoles . The condensation of the amino-triazoles with a variety of aromatic aldehydes afforded desired Schiff bases in excellent yields in 3–5 minutes of exposure to ultrasound .Molecular Structure Analysis
The molecular structure of “3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid” has been established by NMR and MS analysis .Chemical Reactions Analysis
The compound has been used in the synthesis of Schiff bases derived from substituted and unsubstituted 3-amino- and 4-amino-1,2,4-triazoles . It has also been used in the synthesis of metal-organic frameworks .Physical And Chemical Properties Analysis
The compound has a molecular weight of 189.17078 and a molecular formula of C9H7N3O2 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Pharmaceutical Drug Development
The 1,2,4-triazole moiety is a common pharmacophore in many pharmaceuticals due to its ability to engage in hydrogen-bonding and dipole interactions with biological receptors . The presence of the 3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid structure in drug compounds can contribute to a variety of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties . This makes it a valuable scaffold for the development of new drug candidates.
Antimicrobial Agent Synthesis
Compounds containing the 1,2,4-triazole ring have been shown to possess significant antimicrobial properties . The 3-amino group in particular enhances the compound’s ability to interact with microbial enzymes, potentially leading to the development of new antimicrobial agents that can combat resistant strains of bacteria and fungi.
Agrochemical Research
In the field of agrochemistry, 3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid derivatives are explored for their potential use in creating plant protection products . These compounds can be designed to target specific pests or diseases, improving crop yield and sustainability.
Material Sciences
The unique properties of 1,2,4-triazoles make them suitable for applications in material sciences . They can be used in the synthesis of novel materials with potential uses in electronics, coatings, and as catalysts in various chemical reactions.
Anticancer Research
The structural complexity of 3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid allows for the design of molecules that can interact with cancer cells . Research in this area focuses on developing compounds that can selectively target and inhibit the growth of cancer cells, leading to potential new treatments.
Synthesis of Heterocyclic Compounds
This compound serves as a precursor in the synthesis of a wide array of heterocyclic compounds . These heterocycles are not only important in pharmaceuticals but also in the development of dyes, pigments, and organic light-emitting diodes (OLEDs).
Mechanism of Action
Target of Action
It is known that this compound can be used as a monomer to synthesize metal-organic frameworks (mofs) . In the context of anticancer activity, similar compounds have shown inhibitory activities against cancer cell lines .
Mode of Action
Related compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis .
Biochemical Pathways
It is known that similar compounds can affect the growth and reproduction of pests and pathogens in crops .
Result of Action
Related compounds have shown cytotoxic activities against cancer cell lines .
Future Directions
properties
IUPAC Name |
3-amino-4-(1,2,4-triazol-4-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O2/c10-7-3-6(9(14)15)1-2-8(7)13-4-11-12-5-13/h1-5H,10H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXSNMWZHDGIVRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)N)N2C=NN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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